Cas no 874781-08-5 (2-Chloro-3-fluorobenzonitrile)
2-Chloro-3-fluorobenzonitrile structure
Product Name:2-Chloro-3-fluorobenzonitrile
CAS No:874781-08-5
MF:C7H3ClFN
MW:155.556823968887
MDL:MFCD03407966
CID:69207
PubChem ID:3723586
Update Time:2024-10-26
2-Chloro-3-fluorobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-CHLORO-3-FLUOROBENZONITRILE
- 3-Fluoro-2-chlorobenzonitrile
- 2-chloro-3-fluoro-benzonitrile
- Benzonitrile, 2-chloro-3-fluoro-
- PubChem3554
- Benzonitrile,2-chloro-3-fluoro-
- ROXFZJBRIXTCPI-UHFFFAOYSA-N
- WT076
- 2-chloro-3-fluorobenzenecarbonitrile
- SBB064499
- AM62123
- AS01638
- CM13000
- EN001716
- 2-Chloro-3-fluorobenzonitr
- 2-Chloro-3-fluorobenzonitrile (ACI)
- DTXSID00395544
- CS-0067110
- SCHEMBL210737
- DB-006044
- 2-Chloro-3-fluorobenzonitrile, AldrichCPR
- AC-4040
- PS-8862
- SY032241
- AKOS005063968
- F0001-2179
- 874781-08-5
- MFCD03407966
- 2-Chloro-3-fluorobenzonitrile
-
- MDL: MFCD03407966
- Inchi: 1S/C7H3ClFN/c8-7-5(4-10)2-1-3-6(7)9/h1-3H
- InChI Key: ROXFZJBRIXTCPI-UHFFFAOYSA-N
- SMILES: N#CC1C(Cl)=C(F)C=CC=1
Computed Properties
- Exact Mass: 154.99400
- Monoisotopic Mass: 154.9938050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 23.8
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 55-56℃
- Boiling Point: 232.7℃ at 760 mmHg
- Flash Point: 94.5±21.8 °C
- PSA: 23.79000
- LogP: 2.35078
- Vapor Pressure: 0.1±0.5 mmHg at 25°C
2-Chloro-3-fluorobenzonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:6.1
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Chloro-3-fluorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008951-25g |
2-Chloro-3-fluorobenzonitrile |
874781-08-5 | 98% | 25g |
1250.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008951-5g |
2-Chloro-3-fluorobenzonitrile |
874781-08-5 | 98% | 5g |
324.0CNY | 2021-07-05 | |
| Fluorochem | 044918-5g |
2-Chloro-3-fluorobenzonitrile |
874781-08-5 | 99% | 5g |
£15.00 | 2022-03-01 | |
| Fluorochem | 044918-25g |
2-Chloro-3-fluorobenzonitrile |
874781-08-5 | 99% | 25g |
£61.00 | 2022-03-01 | |
| Fluorochem | 044918-100g |
2-Chloro-3-fluorobenzonitrile |
874781-08-5 | 99% | 100g |
£179.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008951-100g |
2-Chloro-3-fluorobenzonitrile |
874781-08-5 | 98% | 100g |
3737.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AL509-1g |
2-Chloro-3-fluorobenzonitrile |
874781-08-5 | 98% | 1g |
160.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AL509-5g |
2-Chloro-3-fluorobenzonitrile |
874781-08-5 | 98% | 5g |
473.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AL509-200mg |
2-Chloro-3-fluorobenzonitrile |
874781-08-5 | 98% | 200mg |
55.0CNY | 2021-07-10 | |
| TRC | C585710-250mg |
2-Chloro-3-fluorobenzonitrile |
874781-08-5 | 250mg |
$ 50.00 | 2022-06-06 |
2-Chloro-3-fluorobenzonitrile Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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